644-62-2

Meclofenamic acid

In Stock

• CAS RN:
• 644-62-2

• Formula:
• C14H11Cl2NO2

• InChI:
• InChI=1S/C14H11Cl2NO2/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19/h2-7,17H,1H3,(H,18,19)

• InChIKey:
• SBDNJUWAMKYJOX-UHFFFAOYSA-N

• Meclofenamic acid is an aminobenzoic acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is replaced by a 2,6-dichloro-3-methylphenyl group. A non-steroidal anti-inflammatory drug, it is used as the sodium salt for the treatment of dysmenorrhoea (painful periods), osteoarthritis and rheumatoid arthritis. It has a role as a non-steroidal anti-inflammatory drug, an antirheumatic drug, an antineoplastic agent, an anticonvulsant, an analgesic, an antipyretic, an EC 1.13.11.34 (arachidonate 5-lipoxygenase) inhibitor and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is an aminobenzoic acid, a secondary amino compound and an organochlorine compound. It is a conjugate acid of a meclofenamic acid(1-).
  Meclofenamic acid, also known as meclofenamate or meclomen, belongs to the class of organic compounds known as aminobenzoic acid...

Coniferyl ferulate

In Stock

• CAS RN:
• 63644-62-2

• Formula:
• C20H20O6

• InChI:
• InChI=1S/C20H20O6/c1-24-18-12-14(5-8-16(18)21)4-3-11-26-20(23)10-7-15-6-9-17(22)19(13-15)25-2/h3-10,12-13,21-22H,11H2,1-2H3/b4-3+,10-7+

• InChIKey:
• PGLIMMMHQDNVRS-YZQQHVNFSA-N

• Coniferyl ferulate is a monolignol conjugate that has been found in A. sinensis and has diverse biological activities, including antibacterial, antioxidant, enzyme inhibitory, and neuroprotective properties. It is active against the Gram-positive bacteria B. subtilis and S. aureus. Coniferyl ferulate scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals (EC50 = 3.6 µg/ml) and inhibits glutathione S-transferase (GST;  IC50 = 0.3 µM for the human placental enzyme) in cell-free assays. Coniferyl ferulate (10 and 50 µg/ml) reduces cytotoxicity induced by amyloid-β (1-40) (Aβ40) in PC12 cells.
  Coniferyl ferulate is a natural product found in Ligusticum chuanxiong, Angelica sinensis, and other organisms with data available.